Cas no 25912-37-2 (2,4(1H,3H)-Pyrimidinedione,3-methyl-5-nitro-)

2,4(1H,3H)-Pyrimidinedione,3-methyl-5-nitro- structure
25912-37-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,3-methyl-5-nitro-
CAS No:25912-37-2
MF:C5H5N3O4
MW:171.110900640488
CID:290346
PubChem ID:320000
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,3-methyl-5-nitro-
    • 3-methyl-5-nitro-1H-pyrimidine-2,4-dione
    • 3-Methyl-5-nitro-1H-pyrimidin-2,4-dion
    • 3-Methyl-5-nitro-1H-pyrimidin-2,4-dion, Kalium-Salz
    • 3-methyl-5-nitro-2,4(1H,3H)pyrimidinedione
    • 3-methyl-5-nitrouracil
    • 3-Methyl-5-nitro-uracil
    • 5-Nitro-3-methyl-uracil
    • AC1L81CZ
    • NSC266152
    • 25912-37-2
    • NSC 266152
    • 3-methyl-5-nitropyrimidine-2,4(1H,3H)-dione
    • DTXSID70313073
    • NSC-266152
    • SCHEMBL11480035
    • AKOS023623916
    • F95668
    • Inchi: 1S/C5H5N3O4/c1-7-4(9)3(8(11)12)2-6-5(7)10/h2H,1H3,(H,6,10)
    • InChI Key: CZQHCPSSXFKBNP-UHFFFAOYSA-N
    • SMILES: O=C1C(=CNC(N1C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 171.02805
  • Monoisotopic Mass: 171.02800565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 92.55
  • LogP: -0.49500

2,4(1H,3H)-Pyrimidinedione,3-methyl-5-nitro- Related Literature

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